(3aS,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol

• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: (3aS,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol
• InChI: InChI=1S/C13H18N2O/c1-13-6-7-14(2)12(13)15(3)11-5-4-9(16)8-10(11)13/h4-5,8,12,16H,6-7H2,1-3H3/t12-,13-/m0/s1
• InChI Key: HKGWQUVGHPDEBZ-STQMWFEESA-N
• Isomeric SMILES: C[C@@]12CCN([C@H]1N(C3=C2C=C(C=C3)O)C)C
• Canonical SMILES: CC12CCN(C1N(C3=C2C=C(C=C3)O)C)C

Description

(3aS,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol is a pyrroloindole.

Scientific Research Applications

Synthesis and Molecular Diversity

• Diverse Functionalization : Hexahydropyrrolo[2,3-b]indoles, closely related to the compound , have been synthesized using methods that introduce molecular diversity at the 3a-position of the pyrrolo[2,3-b]indole ring system. This process involves domino reactions, olefination, isomerization, and Claisen rearrangement followed by reductive cyclization (Kawasaki et al., 2005).

Chemical Transformations and Reactions

• Formation of Sterically Hindered Amines : Research on pyrrolo- and pyrido[1,2-a]indoles, similar to the compound in focus, has led to the synthesis of sterically hindered primary amines. This involves transformations from the corresponding 1-ol via mesylation and treatment with pyrrolidine (Jirkovsky et al., 1991).
• Enantioselective Total Synthesis : The enantioselective total synthesis of (−)-pseudophrynaminol, a pyrrolo[2,3-b]indole alkaloid, has been achieved. Key steps include a tandem cascade reaction involving olefination, isomerization, and asymmetric Claisen rearrangement (Kawasaki et al., 2003).

Novel Compounds and Derivatives

• Pyrrolocarbazole Analogs : The synthesis of pyrrolo[2,3-a]carbazole derivatives, which are analogs of the compound , has been achieved under Fischer indole cyclization conditions. This synthesis pathway provides insights into the structural modifications and potential applications of similar compounds (Fousteris et al., 2004).
• Alkaloids from Endophytic Fungi : Studies on endophytic fungi have yielded novel pyrrole and indole alkaloids, including derivatives similar to (3aS,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-ol. These compounds expand the understanding of natural product chemistry and potential pharmacological applications (Li et al., 2008).